Cas no 1701916-38-2 ([3-(Aminomethyl)pentyl]cyclopentane)

• Product Name: [3-(Aminomethyl)pentyl]cyclopentane
• CAS No: 1701916-38-2
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 6361653
• PubChem ID: 165823030
• Update Time: 2025-07-09

[3-(Aminomethyl)pentyl]cyclopentane Chemical and Physical Properties

Names and Identifiers

• [3-(aminomethyl)pentyl]cyclopentane
• 1701916-38-2
• EN300-7985377
• [3-(Aminomethyl)pentyl]cyclopentane

• Inchi： 1S/C11H23N/c1-2-10(9-12)7-8-11-5-3-4-6-11/h10-11H,2-9,12H2,1H3
• InChI Key： YKASRFQSVZPJTF-UHFFFAOYSA-N
• SMILES： NCC(CC)CCC1CCCC1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on [3-(Aminomethyl)pentyl]cyclopentane

Comprehensive Overview of [3-(Aminomethyl)pentyl]cyclopentane (CAS No. 1701916-38-2): Properties, Applications, and Industry Insights

The chemical compound [3-(Aminomethyl)pentyl]cyclopentane (CAS No. 1701916-38-2) is a specialized organic molecule featuring a unique structural framework combining a cyclopentane ring with an aminomethyl-substituted pentyl chain. This structure grants it distinct physicochemical properties, making it valuable in pharmaceutical research, material science, and specialty chemical synthesis. As demand for high-performance intermediates grows, compounds like [3-(Aminomethyl)pentyl]cyclopentane are gaining attention for their potential in drug discovery and bioconjugation applications.

Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of [3-(Aminomethyl)pentyl]cyclopentane. Researchers are exploring catalytic methods to reduce waste and improve yield, aligning with global initiatives like the UN Sustainable Development Goals. Additionally, its amine functionality makes it a candidate for covalent organic frameworks (COFs), a hot topic in nanomaterial research due to their porous structures and applications in gas storage or catalysis.

From a pharmaceutical perspective, the aminomethyl group in [3-(Aminomethyl)pentyl]cyclopentane offers reactivity for peptide coupling or proteolysis-targeting chimera (PROTAC) development. These applications address current challenges in targeted protein degradation, a field with exponential growth in oncology and neurodegenerative disease research. The compound’s lipophilicity and steric profile also make it relevant for blood-brain barrier penetration studies, a frequent search query among medicinal chemists.

In industrial settings, [3-(Aminomethyl)pentyl]cyclopentane may serve as a crosslinking agent for polymers or epoxy resins, enhancing mechanical properties. Its compatibility with click chemistry (e.g., azide-alkyne cycloaddition) further expands utility in biomaterials and 3D printing—topics frequently searched in conjunction with advanced manufacturing. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with ICH guidelines for impurities.

Safety and regulatory aspects of [3-(Aminomethyl)pentyl]cyclopentane adhere to REACH and GHS standards, with no significant hazards reported under normal handling conditions. Its stability under inert atmospheres and compatibility with common solvents (DMF, THF) facilitate laboratory use. As synthetic methodologies evolve, computational tools like AI-driven retrosynthesis (a trending search term) may further streamline its production.

Market analysts note rising demand for custom synthesis of such niche compounds, driven by contract research organizations (CROs) and academic collaborations. Patent landscapes reveal growing IP activity around cyclopentane derivatives, particularly in biocatalysis and asymmetric synthesis. For suppliers, highlighting batch-to-batch consistency and scalability—key concerns for buyers—can enhance competitive positioning.

In summary, [3-(Aminomethyl)pentyl]cyclopentane (CAS No. 1701916-38-2) exemplifies the intersection of structural innovation and application diversity in modern chemistry. Its relevance to cutting-edge research and industrial processes ensures sustained interest, while advancements in automated synthesis and machine learning promise to unlock further potential. For researchers, staying updated on its derivatization strategies and toxicological profiles remains essential.